N-(2-(2-phenylpyrimidin-5-yl)ethyl)-2-(o-tolyloxy)acetamide

• IUPAC Name: 2-(2-methylphenoxy)-N-[2-(2-phenylpyrimidin-5-yl)ethyl]acetamide
• InChI: InChI=1S/C21H21N3O2/c1-16-7-5-6-10-19(16)26-15-20(25)22-12-11-17-13-23-21(24-14-17)18-8-3-2-4-9-18/h2-10,13-14H,11-12,15H2,1H3,(H,22,25)
• InChI Key: OQNJQOCPYPZPSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCCC2=CN=C(N=C2)C3=CC=CC=C3
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol
• CAS No.: 2034482-41-0

Description

N-(2-(2-phenylpyrimidin-5-yl)ethyl)-2-(o-tolyloxy)acetamide is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is a selective inhibitor of the protein kinase CK2, which plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis.

Scientific Research Applications

Organic Synthesis and Chemical Properties

Research has shown interest in the chemoselective acetylation processes, where compounds like N-(2-hydroxyphenyl)acetamide serve as intermediates for synthesizing drugs, including antimalarial medications. This process involves catalytic actions that optimize parameters like solvent, catalyst loading, and temperature to achieve desired yields and selectivity. Such chemical processes are fundamental in the development of novel drug synthesis methods, enhancing efficiency and specificity in drug manufacturing (Magadum & Yadav, 2018).

Anticancer Activity

The synthesis and structure elucidation of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and its analogs have been explored for their anticancer properties. These compounds, characterized by molecular docking analysis, target specific receptors, indicating potential as anticancer agents. Their molecular structures are optimized to interact with cancer cell receptors, showcasing the intricate relationship between chemical structure and biological activity. This research is crucial for the development of targeted cancer therapies, offering insights into the molecular basis of drug-receptor interactions (Sharma et al., 2018).

Antimicrobial and Antifungal Applications

New synthesis pathways for compounds with pyrimidine and oxazinone structures fused with thiophene rings, starting from 2-chloro-6-ethoxy-4-acetylpyridine, have been investigated for their antimicrobial and antifungal activities. These compounds are evaluated against various bacterial and fungal strains, showing significant antibacterial and antifungal properties. This research highlights the potential of such compounds in developing new antimicrobial agents, addressing the growing concern of antibiotic resistance (Hossan et al., 2012).